[4-(2-Amino-4-chlorophenyl)piperazin-1-yl](phenyl)methanone

• IUPAC Name: [4-(2-amino-4-chlorophenyl)piperazin-1-yl]-phenylmethanone
• InChI: InChI=1S/C17H18ClN3O/c18-14-6-7-16(15(19)12-14)20-8-10-21(11-9-20)17(22)13-4-2-1-3-5-13/h1-7,12H,8-11,19H2
• InChI Key: PNYAWDLCFIHXCO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)Cl)N)C(=O)C3=CC=CC=C3
• Molecular Formula: C17H18ClN3O
• Molecular Weight: 315.8 g/mol

Description

Piperazine derivatives, such as the one you mentioned, are a class of organic compounds that have been widely studied due to their diverse biological activities. They are often used in the design and synthesis of various drugs and agrochemicals.

Molecular Structure Analysis

The molecular structure of piperazine derivatives can be confirmed through various techniques such as High-Resolution Mass Spectrometry (HRMS), Infrared Spectroscopy (IR), and Nuclear Magnetic Resonance (NMR).

Chemical Reactions Analysis

Piperazine derivatives can undergo various chemical reactions, including cyclization, substitution, and addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of piperazine derivatives can be influenced by the substituents attached to the piperazine ring. These properties can be analyzed using various techniques such as IR, NMR, and HRMS.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of 4-(2-ACP)PMP derivatives. For instance:
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Antibacterial and Antifungal Properties

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Antitubercular Activity

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Anticancer Potential

• Compounds derived from 4-(2-ACP)PMP exhibited anti-cancer activity against various cell lines. .

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with various receptors and enzymes . For instance, some piperazine derivatives have been reported to exhibit high affinity for histamine H1 receptors , and others have been shown to inhibit AKR1C3, an enzyme involved in steroid hormone metabolism .

Mode of Action

Based on the activities of similar compounds, it can be inferred that it might interact with its targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the nature of the target and the biochemical context.

Biochemical Pathways

For example, some indole derivatives (which share structural similarities with the compound ) have been reported to possess antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Based on the activities of similar compounds, it can be inferred that it might lead to changes in cellular processes, potentially resulting in therapeutic effects .

Action Environment

The action, efficacy, and stability of 4-(2-Amino-4-chlorophenyl)piperazin-1-ylmethanone could be influenced by various environmental factors. For instance, storage conditions such as temperature and light exposure can affect the stability of the compound . Additionally, the biological environment (e.g., pH, presence of other molecules) can influence the compound’s action and efficacy.

Future Directions

The study of piperazine derivatives is a promising field with potential applications in various areas such as medicine and agriculture. Future research could focus on designing and synthesizing new piperazine derivatives with improved biological activities.